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Compound of Interest

Compound Name: 1,3-Dimethyladamantane

Cat. No.: B135411

Application Notes and Protocols for 1,3-
Dimethyladamantane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling and
use of 1,3-Dimethyladamantane in a laboratory setting. Adherence to these guidelines is
crucial for ensuring personal safety and maintaining the integrity of experimental work.

Introduction

1,3-Dimethyladamantane (CAS No. 702-79-4) is a dimethylated derivative of adamantane.[1]
It is a polycyclic alkane that exists as a clear, colorless liquid at room temperature.[2][3] Its
unique, rigid, cage-like structure makes it a subject of interest in various chemical and
pharmaceutical research areas, including its potential use as an antiviral and antitumor agent.
[3][4] This compound is classified as a flammable liquid and requires specific handling
procedures to mitigate associated risks.[2][5][6][7]

Hazard Identification and Classification

1,3-Dimethyladamantane is classified as a hazardous chemical. The primary hazard is its
flammability.

GHS Classification:
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o Flammable liquids: Category 3[6][7]
Signal Word: Warning[2][5][7]

Hazard Statements:

e H226: Flammable liquid and vapor[5][6]
Precautionary Statements:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep
container tightly closed. Ground/bond container and receiving equipment. Use explosion-
proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take
precautionary measures against static discharge. Wear protective gloves/protective
clothing/eye protection/face protection.[2][8]

e Response: If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with
water/shower. In case of fire, use CO2, dry chemical, or foam for extinction.[2]

o Storage: Store in a well-ventilated place. Keep cool.[2]
o Disposal: Dispose of contents/container to an approved waste disposal plant.[2][8]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-Dimethyladamantane is
provided in the table below. This data is essential for safe handling, storage, and experimental
design.
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Property Value Source
Molecular Formula Ci2H20 [5116119]
Molecular Weight 164.29 g/mol 5161071
Appearance Clear, colorless liquid [21[31[9]
Odor No information available [2]
Melting Point -30°C/-22 °F [2]
Boiling Point 201.5°C/394.7 °F @ 760 o]
mmHg
Flash Point 52 °C/125.6 °F (closed cup) [2]
Density 0.886 g/mL at 25 °C [11151[7]
Specific Gravity 0.902 [2]
Insoluble in water. Soluble in
Solubility non-polar organic solvents like  [2][3][4]

hexane or toluene.

Refractive Index

n20/D 1.478

[11(51(7]

Experimental Protocols: Safe Handling Procedures

The following protocols must be strictly followed when working with 1,3-Dimethyladamantane.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][10]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

A lab coat is mandatory.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyladamantane
https://www.thermofisher.com/order/catalog/product/A19684.14
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyladamantane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-3-dimethyladamantane-dic6696.html
https://www.thermofisher.com/order/catalog/product/A19684.14
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-3-dimethyladamantane-dic6696.html
https://www.solubilityofthings.com/13-dimethyladamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.benchchem.com/product/b135411?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC298080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN166.

[2]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

o Ensure that eyewash stations and safety showers are close to the workstation location.[10]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid ingestion and inhalation.[2]
Keep away from open flames, hot surfaces, and sources of ignition.[2] Use only non-
sparking tools.[2] Take precautionary measures against static discharges.[2]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[2][10] Keep
away from heat, sparks, and flame.[2] Store in a flammable liquids storage cabinet.
Incompatible materials include strong oxidizing agents.[1][2]

Spill and Leak Procedures

e Minor Spills:
o Remove all sources of ignition.[2]
o Ensure adequate ventilation.[2]
o Use personal protective equipment as required.[2]
o Soak up with inert absorbent material.[8]
o Collect the material in suitable, closed containers for disposal.[8]
o Use spark-proof tools and explosion-proof equipment.[8]

e Major Spills:
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o Evacuate the area.
o Follow emergency procedures.

o Prevent further leakage or spillage if safe to do so.[11] Do not let the product enter drains.
[11]

First Aid Measures

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2][8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2][8]

Ingestion: Clean mouth with water and drink plenty of water afterward.[2][8] Do NOT induce
vomiting.[11] Never give anything by mouth to an unconscious person.[11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, "alcohol" foam, dry chemical, or carbon

dioxide.[11] For large fires, apply water from as far as possible as a mist or spray.[11]
Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[11]

Specific Hazards: Flammable liquid. Vapors can accumulate in low areas and may form
explosive concentrations.[11]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][10]

Disposal Considerations

» Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2] Do not mix with other waste.
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Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,3-
Dimethyladamantane.
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Store Chemical Appropriately

(PG ETEUER (Flammable Cabinet, Tightly Closed)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Chemical Handling

A4

Weighing & Dispensing
(In Fume Hood, Use Non-Sparking Tools)

A4

Performing Experiment  -==============--=

A4

Cleanup & Disposal

Spill Management

If spill occurs

Waste Disposal

(Segregated, Labeled Container) No spill

Decontaminate Work Area

Post-Handling

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 1,3-Dimethyladamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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